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Compound of Interest

Compound Name: Calcium-49

Cat. No.: B12654295

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the nuclear properties of Calcium-49
(°Ca), focusing on its half-life and decay constant. The information herein is compiled for
professionals in research, science, and drug development who may utilize this isotope in their
work.

Quantitative Data Summary

The decay characteristics of Calcium-49 are summarized in the table below. These values are
critical for experimental design, radiation safety calculations, and data analysis involving this

isotope.
Parameter Value Units
Half-life (TY%) 8.718 + 0.006 minutes
Decay Constant (M) 0.001325 s71

Radioactive Decay Properties

Calcium-49 undergoes beta-minus (3~) decay, a process in which a neutron in the nucleus is
converted into a proton, and a beta particle (an electron) and an antineutrino are emitted. This
transmutation results in the formation of Scandium-49 (*°Sc). The decay scheme is as follows:
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49Ca — 49Sc + B~ + Ve

This decay mode has a 100% probability.[1] The daughter nuclide, Scandium-49, is itself
radioactive, with a much longer half-life.

Experimental Determination of Half-life

The precise measurement of the half-life of short-lived isotopes like Calcium-49 requires a
well-designed experimental protocol. The key steps involve the production of the isotope, the
detection of its radioactive decay, and the analysis of the decay data. A pivotal study in
determining the half-life of 4°Ca was conducted by J.W. Hansen and S.G. Prussin. While the
full experimental minutiae of every study may vary, the fundamental principles are outlined
below.

Isotope Production: Neutron Activation

e Principle: Stable isotopes are bombarded with neutrons, leading to neutron capture and the
formation of a heavier, often radioactive, isotope. In the case of Calcium-49, a sample of
enriched stable Calcium-48 (*8Ca) is irradiated with a neutron flux.

» Methodology:
o A sample of a stable calcium salt, enriched in 48Ca, is prepared.

o The sample is placed in a high-flux neutron source, such as a nuclear reactor or a neutron
generator.

o The duration of the irradiation is carefully controlled to produce a sufficient quantity of °Ca
for measurement without creating an excessive amount of longer-lived impurities.

Detection of Radioactive Decay: Scintillation Counting

e Principle: As 4°Ca decays, it emits beta particles and characteristic gamma rays. A
scintillation detector, such as a Sodium lodide (Nal) or a Germanium (Ge) detector, is used
to detect these emissions. When a gamma ray interacts with the scintillator material, it
produces a flash of light (scintillation), which is then converted into an electrical pulse by a
photomultiplier tube. The intensity of the light is proportional to the energy of the gamma ray.
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o Methodology:

o Following irradiation, the activated calcium sample is swiftly transferred to a shielded
counting chamber containing the scintillation detector.

o The detector is coupled to a multi-channel analyzer (MCA) which records the number of
counts as a function of energy.

o Data acquisition is initiated, and the number of counts within a specific energy region
corresponding to the gamma rays emitted following the beta decay of 4°Ca is recorded at
regular time intervals.

Data Analysis: Decay Curve Analysis

e Principle: The rate of radioactive decay is a first-order process, meaning the activity (number
of decays per unit time) decreases exponentially. By plotting the natural logarithm of the
count rate versus time, a straight line is obtained. The slope of this line is equal to the
negative of the decay constant ().

o Methodology:

o The background radiation is measured separately and subtracted from the sample data to
obtain the net count rate at each time interval.

[¢]

The natural logarithm of the net count rate is plotted against time.

[¢]

A linear regression analysis is performed on the data points to determine the slope of the
line.

o

The decay constant (A) is calculated from the slope.

[e]

The half-life (T%2) is then calculated using the formula: T¥2 = In(2) / A.

Visualization of the Decay Process

The following diagram illustrates the beta decay of Calcium-49 to Scandium-49.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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